Cas no 165662-68-0 (3-Benzyloxy-4-methylbenzoic Acid)

3-Benzyloxy-4-methylbenzoic Acid Properties

Names and Identifiers

• 3-(Benzyloxy)-4-methylbenzoic acid
• 3-BENZYLOXY-4 METHYLBENZOIC ACID
• 3-Benzyloxy-4-methylbenzoic acid
• 4-methyl-3-(phenylmethoxy)Benzoic acid
• Benzoic acid,4-methyl-3-(phenylmethoxy)-
• 4-methyl-3-phenylmethoxy-benzoic acid
• CTK4D2126
• SBB063370
• SureCN69666
• CS-0084841
• 4-methyl-3-phenylmethoxybenzoic acid
• DTXSID80628822
• A810653
• D74577
• 165662-68-0
• MFCD06656132
• 3-benzyloxy-4-methyl-benzoic acid
• 3-(Benzyloxy)-4-methylbenzoicacid
• AKOS009087256
• FT-0658077
• SCHEMBL69666
• Benzoic acid, 4-methyl-3-(phenylmethoxy)-
• ABDMYEWDLHJGIL-UHFFFAOYSA-N
• SY317171
• AS-75896
• 3-benzyloxy-4-methylbenzoic acid
• DB-064579
• 3-benzyloxy-4 methylbenzoic acid
• +Expand

• MDL： MFCD06656132
• InChIKey： ABDMYEWDLHJGIL-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O3/c1-11-7-8-13(15(16)17)9-14(11)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)
• SMILES： C(OC1=C(C)C=CC(C(O)=O)=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 242.094
• Heavy Atom Count: 18
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.597
• Boiling Point: 422.1°Cat760mmHg
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 160°C
• Density: 1.193